4{[1-(Aminocarbonyl)propyl]amino}-4-oxobutanoic acid

• IUPAC Name: 4-[(1-amino-1-oxobutan-2-yl)amino]-4-oxobutanoic acid
• InChI: InChI=1S/C8H14N2O4/c1-2-5(8(9)14)10-6(11)3-4-7(12)13/h5H,2-4H2,1H3,(H2,9,14)(H,10,11)(H,12,13)
• InChI Key: ZZEFAIASBDPEFP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N)NC(=O)CCC(=O)O
• Molecular Formula: C8H14N2O4
• Molecular Weight: 202.21 g/mol
• CAS RN: 716341-76-3

Description

4{[1-(Aminocarbonyl)propyl]amino}-4-oxobutanoic acid, also known as ACPB, is a compound that has been widely studied in the field of biochemistry and molecular biology. This molecule is a derivative of glutamic acid, and it has been shown to have a variety of interesting properties that make it a useful tool for scientific research. In

Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

4{[1-(Aminocarbonyl)propyl]amino}-4-oxobutanoic acid has been extensively studied for its molecular structure using various spectroscopic techniques. The compound’s structure has been confirmed through infrared (IR), nuclear magnetic resonance (NMR), and X-ray diffraction studies. These studies have provided insights into the vibrational wavenumbers, molecular electrostatic potential, and hyperpolarizability of the molecule. The analyses of hyper-conjugative interactions, charge delocalization, and stability of the molecule have been performed using Natural Bond Orbital (NBO) analysis, and the charge transfer within the molecule has been explored through HOMO and LUMO analysis (Raju et al., 2015).

Nonlinear Optical Materials

The compound has been identified as a promising candidate for nonlinear optical materials. Studies involving molecular docking, vibrational, structural, electronic, and optical investigations have been conducted to understand its properties. These studies have revealed the compound's stability arising from hyper-conjugative interactions and charge delocalization. The dipole moment and first hyperpolarizabilities of the studied compounds indicate that they are significant in the context of nonlinear optical materials (Vanasundari et al., 2018).

Interaction with Other Compounds

The interaction of 4-oxobutanoic acids with other compounds, such as 2-(aminophenyl)methanol, has been a subject of study. These interactions have been analyzed through quantum-chemical calculations, providing insights into the structure and reactivity of the resultant compounds (Amalʼchieva et al., 2022).

Biological and Pharmacological Importance

Some derivatives of 4-oxobutanoic acid have been studied for their potential biological and pharmacological applications. Research has highlighted the role of these compounds in inhibiting growth factors, suggesting their significance in pharmacological research. Auto-dock studies have also pointed out the important role played by butanoic acid derivatives in bonding, indicating their potential in pharmacological contexts (Vanasundari et al., 2018).